Cas no 721414-97-7 (6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 721414-97-7
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 843961
• Update Time: 2025-05-24

6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-1-BUTYL-5-(BUTYLAMINO)PYRIMIDINE-2,4(1H,3H)-DIONE
• 6-Amino-1-butyl-5-butylamino-1H-pyrimidine-2,4-dione
• 6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H22N4O2/c1-3-5-7-14-9-10(13)16(8-6-4-2)12(18)15-11(9)17/h14H,3-8,13H2,1-2H3,(H,15,17,18)
• InChI Key： HAJHLGSWGZLAHS-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N)N1CCCC)NCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 721414-97-7): A Comprehensive Overview

6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 721414-97-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features and potential biological activities. The present article aims to provide a detailed overview of this compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a white crystalline solid with a molecular formula of C₁₃H₂₃N₅O₂. The compound has a molecular weight of 285.35 g/mol. Its structure consists of a tetrahydropyrimidine ring with substituents at the 1-, 5-, and 6-positions. The presence of amino groups and butyl substituents imparts unique chemical properties to the molecule, making it an interesting target for various applications in medicinal chemistry.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. However, its solubility in water is limited, which can be a consideration in formulation development for pharmaceutical applications. The melting point of 6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione is around 180°C.

Synthesis Methods

The synthesis of 6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been reported using various methods. One common approach involves the reaction of 1-butylurea with butylamine in the presence of a suitable catalyst. This reaction typically proceeds through a multi-step process that includes the formation of an intermediate imine followed by cyclization to form the tetrahydropyrimidine ring.

A more recent and efficient method involves the use of microwave-assisted synthesis. This technique has been shown to significantly reduce reaction times and improve yields compared to traditional methods. The microwave-assisted synthesis typically involves the reaction of 1-butylurea and butylamine in an appropriate solvent under microwave irradiation for a short period.

Biological Activities

6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been studied for its potential biological activities in various preclinical models. One of the most notable activities is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been investigated for its antiviral properties. Studies have demonstrated that it can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of antiviral action is thought to involve interference with viral replication processes and modulation of host cell signaling pathways.

Clinical Applications and Research Advancements

The potential clinical applications of 6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione are currently being explored in several ongoing research studies. One area of focus is its use as an anti-inflammatory agent for treating chronic inflammatory conditions. Preclinical studies have shown promising results in reducing inflammation and improving disease outcomes in animal models.

In the field of virology, researchers are investigating the compound's antiviral properties for potential use in antiviral therapies. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating viral infections such as HSV and HIV. Preliminary results from these trials have been encouraging and warrant further investigation.

Safety Considerations

The safety profile of 6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione is an important consideration for its potential therapeutic use. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further safety assessments are necessary to ensure its safe use in humans.

Clinical trials will provide valuable data on the safety and tolerability of this compound in human subjects. Researchers are closely monitoring participants for any adverse reactions or side effects during these trials to ensure patient safety.

Conclusion

6-Amino-1-butyl-5-(butylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 721414-97-7) is a promising compound with diverse biological activities that make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Its anti-inflammatory and antiviral properties have shown significant potential for treating various diseases and conditions. Ongoing research efforts aim to elucidate its mechanisms of action and evaluate its safety and efficacy in clinical settings.